CDM-3032
Overview
Description
CDM-3032 is an anti-hepatitis B virus (HBV) agent.
Scientific Research Applications
Clinical Data Management in Research
- Krishnankutty, Bellary, Kumar, and Moodahadu (2012) emphasize that Clinical Data Management (CDM) is crucial in clinical research, leading to the generation of high-quality, reliable data. CDM processes include Case Report Form (CRF) designing, database designing, data validation, and more, ensuring the quality of clinical trials and compliance with regulatory requirements (Krishnankutty et al., 2012).
CDM in Human Embryonic Stem Cell Research
- Yao, Chen, Clark, et al. (2006) report on chemically defined medium (CDM) conditions that support human embryonic stem cell research, allowing for the study of cell self-renewal and differentiation without unknown factors associated with feeder cells and serum (Yao et al., 2006).
CDM Methodology in International Research
- Lalayants, Epstein, Auslander, et al. (2013) describe Clinical Data-Mining (CDM) as a mixed-method research methodology used internationally to improve practice and contribute to knowledge, particularly in social work and clinical settings (Lalayants et al., 2013).
CDM in Mass Spectrometry
- McClary, Henschel, Thota, et al. (2016) discuss the use of Charge Detection Mass Spectrometry (CDMS) in the field of chemistry for determining the mass of chemical and biological compounds, highlighting the importance of data management in this context (McClary et al., 2016).
CDM for Large-scale Epidemiology Projects
- Meyer, Ostrzinski, Fredrich, et al. (2012) discuss the implementation of Central Data Management (CDM) in large-scale epidemiological studies, emphasizing the importance of data capturing, integration, and storage for high-quality research outcomes (Meyer et al., 2012).
Circular Dichroism (CD) in Protein Structure Analysis
- Greenfield (2007) elaborates on the use of Circular Dichroism (CD) for determining the secondary structure and folding properties of proteins, a crucial aspect in biochemistry and molecular biology research (Greenfield, 2007).
Energy Efficiency and CDM Project Investments
- Zhang, Sun, and Huang (2018) analyze the energy efficiency and carbon emission performance in Clean Development Mechanism (CDM) projects, providing insights into environmental research and policy implementation (Zhang et al., 2018).
Data Mining in Clinical Decisions
- Viveka and Kalaavathi (2016) explore the use of Clinical Data Mining (CDM) in healthcare, applying data mining techniques to clinical data for better healthcare outcomes and decision-making (Viveka & Kalaavathi, 2016).
properties
Product Name |
CDM-3032 |
|---|---|
Molecular Formula |
C18H16ClF6N5O |
Molecular Weight |
467.8 |
IUPAC Name |
N-(Piperidine-4-yl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine-8-carboxamide hydrochloride |
InChI |
InChI=1S/C18H15F6N5O.ClH/c19-17(20,21)11-7-13(18(22,23)24)28-15-10(11)1-2-14-27-12(8-29(14)15)16(30)26-9-3-5-25-6-4-9;/h1-2,7-9,25H,3-6H2,(H,26,30);1H |
InChI Key |
OJNFDIYZVDXQHH-UHFFFAOYSA-N |
SMILES |
O=C(C1=CN2C(C=CC3=C(C(F)(F)F)C=C(C(F)(F)F)N=C23)=N1)NC4CCNCC4.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CDM3032; CDM 3032; CDM-3032 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(diethylamino)ethyl]-5-[(Z)-[5-(ethenylsulfonylamino)-2-oxo-1H-indol-3-ylidene]methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide](/img/structure/B1192415.png)
